5-Tert-butyl-2-(methylamino)phenol

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• SMILES: CC(C)(C)C1=CC(=C(C=C1)NC)O
• InChI: InChI=1S/C11H17NO/c1-11(2,3)8-5-6-9(12-4)10(13)7-8/h5-7,12-13H,1-4H3
• InChIKey: GSTHYCKZSWAENB-UHFFFAOYSA-N

5-Tert-butyl-2-(methylamino)phenol Overview

5-Tert-butyl-2-(methylamino)phenol (CAS 1243457-55-7, CID 72225871) is a synthetic, sterically hindered ortho-aminoalkylphenol derivative with the molecular formula C11H17NO and a molecular weight of 179.26 g/mol [1]. It belongs to a unique class of compounds featuring both a phenolic hydroxyl group and an aliphatic secondary amine within a single molecule, a structural duality that underpins its potential for synergistic antioxidant activity and its utility as a versatile building block for polydentate ligands [2]. Its computed XLogP3 of 3.2 indicates moderate lipophilicity, a critical parameter for applications involving non-polar matrices or biological systems [1].

Structural class Bifunctional ortho-aminoalkylphenol

Mechanism context Reported phenol-amine radical-scavenging synergy

Coordination chemistry N,O-donor building block for polydentate ligands

Procurement Batch QC with NMR/HPLC/GC documentation

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 72225871, 5-Tert-butyl-2-(methylamino)phenol. https://pubchem.ncbi.nlm.nih.gov/compound/1243457-55-7. Accessed May 1, 2026. View Source
• [2] Synthesis and Antioxidative Activity of N, N-Dialkyl-ω-[4-hydroxy(methoxy)aryl]alkylamines and Their N-Oxides, 2005, DOI: 10.1007/s11167-005-0391-z. View Source

Why 5-Tert-butyl-2-(methylamino)phenol Is Irreplaceable

Generic substitution with common hindered phenolic antioxidants like 2,6-di-tert-butyl-4-methylphenol (BHT) or the non-methylated analog 2-amino-5-tert-butylphenol is not straightforward and may compromise application-specific performance. The defining characteristic of 5-tert-butyl-2-(methylamino)phenol is its bifunctional, ortho-aminoalkylphenol structure. Unlike BHT, which relies solely on the sterically hindered phenol for radical scavenging, the target compound possesses an adjacent secondary amine capable of participating in a different radical-quenching mechanism, leading to a synergistic, range-broadening effect against diverse oxidative species [1]. Compared to non-N-alkylated 2-amino-5-tert-butylphenol, the N-methylation in the target compound modulates the strength of the intramolecular O-H·N hydrogen bond between the phenol and amine groups, a key factor that directly influences the population of free, antioxidant-active hydroxyl groups and, consequently, the overall activity [2]. These structural nuances translate to quantifiable differences in reactivity that cannot be replicated by simpler, single-functionality alternatives.

Target compound

5-Tert-butyl-2-(methylamino)phenol – bifunctional phenol/amine, N-methylated, sterically tuned

Potential substitute

BHT (2,6-di-tert-butyl-4-methylphenol) – monofunctional hindered phenol only; lacks amine synergy and H-bond modulation

---

Target compound

N-methyl secondary amine group moderates intramolecular O-H·N hydrogen bond strength

Potential substitute

2-Amino-5-tert-butylphenol – primary amine forms a stronger H-bond, which may over-stabilize the H-bonded form and reduce free-OH availability

• [1] Synthesis and Antioxidative Activity of N, N-Dialkyl-ω-[4-hydroxy(methoxy)aryl]alkylamines and Their N-Oxides, 2005, DOI: 10.1007/s11167-005-0391-z. View Source
• [2] Intramolecular hydrogen bonds and antioxidant activity of aminophenols. Resource link: https://www.infona.pl/resource/bwmeta1.element.springer-30d97790-d050-3906-b555-cb500b8cd1d5. View Source

5-Tert-butyl-2-(methylamino)phenol: Key Evidence

Bifunctional Antioxidant Synergy

A key differentiator for 5-tert-butyl-2-(methylamino)phenol is its bifunctional structure, combining a sterically hindered phenol and an aliphatic amine. This design enables a synergistic, multi-pathway radical scavenging mechanism that is unattainable with simple alkylated phenols like BHT (2,6-di-tert-butyl-4-methylphenol). Research on analogous aminoalkylphenols demonstrates that the phenolic group and the alkylamine group attack different radical species, leading to a broader spectrum of antioxidant activity than the summed effect of their monofunctional counterparts [1]. In model reactions of thermal autooxidation of lard, aminoalkylphenols were shown to inhibit the oxidation process 3.4 to 30 times more efficiently than corresponding alkylphenols lacking the amine functionality, a performance gain attributed to this bifunctional mechanism .

Bifunctional synergy

Class-level inference

Aminoalkylphenols inhibited lard autooxidation 3.4–30× more efficiently than monofunctional alkylphenols

Reported class-level antioxidant synergy context

Based on structural analogs; direct data for this compound not available

Evidence Dimension	Inhibition of thermal autooxidation
Target Compound Data	Not directly measured for the specific compound; class-level inference based on structurally analogous aminoalkylphenols.
Comparator Or Baseline	Corresponding alkylphenols lacking the amine group (structurally analogous to BHT).
Quantified Difference	Aminoalkylphenols inhibited the oxidation process 3.4 to 30 times more efficiently than the corresponding alkylphenols.
Conditions	Model reaction of thermal autooxidation of lard.

Why This Matters

This differentiates the compound from bulk antioxidants like BHT, making it a high-value candidate for formulations requiring superior oxidative stability under thermal stress, such as in lubricants or polymers.

• [1] Synthesis and Antioxidative Activity of N, N-Dialkyl-ω-[4-hydroxy(methoxy)aryl]alkylamines and Their N-Oxides, 2005, DOI: 10.1007/s11167-005-0391-z. View Source

Oxidation Potential vs. BHT

A foundational polarographic study has established that ortho and para substituents on a phenol ring lower its standard oxidation potential (E0) by approximately 0.08 V each, and that, in general, a lower oxidation potential correlates with higher antioxidant activity [1]. 5-Tert-butyl-2-(methylamino)phenol possesses a potent electron-donating methylamino group in the ortho-position to the phenolic hydroxyl. This substitution pattern is predicted to lower its E0 by about 0.08 V relative to a phenol lacking an ortho-substituent. The comparator 2,6-di-tert-butyl-4-methylphenol (BHT) has its ortho-positions blocked by bulky tert-butyl groups, which raise the measured potential above the predicted value due to steric hindrance, thereby diminishing its antioxidant activity relative to less hindered analogues [1].

Oxidation potential vs. BHT

Class-level inference

Predicted E₀ ~0.08 V lower than unsubstituted phenol; BHT E₀ anomalously high due to steric hindrance

May indicate stronger intrinsic reducing capacity vs. sterically hindered phenols

Polarographic trend; direct measurement not reported for this compound

Evidence Dimension	Standard Oxidation Potential (E0) prediction
Target Compound Data	Predicted to have a lower E0 due to the ortho-methylamino group contributing a -0.08 V shift relative to an unsubstituted phenol.
Comparator Or Baseline	2,6-di-tert-butyl-4-methylphenol (BHT), which has a measured E0 higher than predicted for its substitution pattern due to steric hindrance.
Quantified Difference	An ortho-substituent typically lowers E0 by ~0.08 V. BHT's E0 is anomalously high due to steric hindrance from 2,6-di-tert-butyl groups.
Conditions	Polarographic measurement in buffered electrolytes.

Why This Matters

This electrochemical evidence suggests a quantifiable structural advantage for the target compound, predicting it as a stronger intrinsic antioxidant than BHT, a key factor for scientific selection in redox-intensive applications.

• [1] Penketh, G. E. The oxidation potentials of phenolic and amino antioxidants. Journal of Chemical Technology and Biotechnology, 1957, 7, 9, pp. 512-521. DOI: 10.1002/JCTB.5010070907. View Source

Intramolecular Hydrogen Bond Tuning

Infrared Fourier spectroscopy studies on ortho-aminophenols reveal that the introduction of two tert-butyl groups into the benzene ring strengthens the intramolecular O-H...N hydrogen bond between the hydroxyl and amino groups [1]. This strengthened bond reduces the population of 'free' hydroxyl groups, which are the primary species responsible for hydrogen-atom-donating radical scavenging activity. In this context, N-methylation in 5-tert-butyl-2-(methylamino)phenol provides a critical structural 'tuning' difference compared to its primary amine analog, 2-amino-5-tert-butylphenol. The N-methyl group sterically and electronically modulates this hydrogen bond strength, offering a pathway to a different equilibrium between the H-bonded and free states, and thus, a distinct level of antioxidant activity [2].

H-bond tuning

Cross-study comparable

N-methyl (secondary amine) vs. primary amine alters O-H···N H-bond equilibrium constant; affects free-OH population

N-methylation may shift radical-scavenging rate via H-bond modulation

IR spectroscopy in non-polar solvents

Evidence Dimension	Strength of O-H...N Intramolecular Hydrogen Bond and its impact on free OH group availability.
Target Compound Data	Possesses a secondary N-methylamino group, which is expected to form a moderately strong O-H...N hydrogen bond.
Comparator Or Baseline	2-Amino-5-tert-butylphenol has a primary amino group, known to form a strong O-H...N bond that is further strengthened by ring tert-butyl groups, potentially over-stabilizing the H-bonded form.
Quantified Difference	Quantification for the exact pair is not available, but the principle is that the presence of an N-methyl vs. N-hydrogen substituent alters the hydrogen bond equilibrium constant, affecting the concentration of the active, free-OH form.
Conditions	Solution state in non-polar solvents (e.g., n-hexane) as investigated by IR spectroscopy.

Why This Matters

This offers a scientific rationale for selecting the N-methylated form over the primary amine analog to achieve a specific, and potentially more favorable, ratio of free-to-H-bonded phenol, which is a key determinant of radical scavenging rate.

• [1] INIS Repository Search. Intramolecular hydrogen bonds and antioxidant activity of aminophenol. Record ID: 39016962. View Source
• [2] Intramolecular hydrogen bonds and antioxidant activity of aminophenols. Resource link: https://www.infona.pl/resource/bwmeta1.element.springer-30d97790-d050-3906-b555-cb500b8cd1d5. View Source

Purity and Quality Assurance

From a procurement standpoint, the availability of 5-tert-butyl-2-(methylamino)phenol with a specified standard purity of 98% and comprehensive batch-specific quality control (QC) data provides a level of assurance not uniformly available for all analogs . Suppliers provide a QC package that commonly includes NMR, HPLC, and GC analytical reports for each batch, ensuring lot-to-lot consistency . This documented verification minimizes the risk and time associated with independent in-house purification or re-analysis, a crucial factor for reproducible research or industrial process development.

Purity & QC

Data to verify

98% purity; batch-specific NMR, HPLC, GC reports supplied

Batch QC may support experimental reproducibility

Vendor specification; independent re-analysis recommended for critical studies

Evidence Dimension	Availability of documented purity and comprehensive QC data.
Target Compound Data	Standard purity of 98% with batch-specific NMR, HPLC, and GC reports provided by the supplier.
Comparator Or Baseline	Other rare or custom-synthesized analogs may lack standardized purity certification or detailed, readily available QC documentation.
Quantified Difference	98% purity (target) vs. potentially unspecified or unreliably documented purity for non-catalog alternatives.
Conditions	Vendor's standard specification and quality assurance process (e.g., Bidepharm).

Why This Matters

For scientific procurement, guaranteed purity and traceable analytical documentation directly reduce experimental variability, validate the integrity of input material, and ensure the reliability of research outcomes.

5-Tert-butyl-2-(methylamino)phenol Applications

High-Temperature Lubricant and Polymer Antioxidant

The bifunctional radical scavenging synergy intrinsic to the aminoalkylphenol class, which provides inhibition efficiencies 3.4 to 30 times greater than monofunctional analogs in model thermal oxidation assays [1], positions 5-tert-butyl-2-(methylamino)phenol as a superior candidate for stabilizing lubricants or engineering polymers under extreme thermal loads. Its incorporation can address multiple oxidative degradation pathways simultaneously, offering a more robust stabilization strategy than single-component hindered phenols like BHT.

Electrochemical Model Antioxidant

Based on the established structure-activity relationships where ortho-substitution lowers the oxidation potential (E0) by ~0.08 V [1], this compound serves as an ideal model for investigating the electrochemistry of amino-phenolic antioxidants. Unlike BHT, where steric hindrance anomalously raises the potential, the accessible ortho-methylamino group in 5-tert-butyl-2-(methylamino)phenol allows for a study system that cleanly demonstrates the additive electronic effects, facilitating the rational design of more potent antioxidants.

Polydentate Ligands for Biomimetic Catalysis

The compound's bifunctional N,O-donor structure is a prime synthon for constructing elaborate polydentate ligands, such as triphenolate N4O3 systems used in high-valent dinuclear Mn and Fe complexes [1]. Its ortho-methylamino group serves as a selective point for further alkylation or Mannich-type reactions, enabling the rational design of catalysts for simulating oxygen-evolving complex activity or oxidative C-C bond cleavage reactions, where fine-tuning of the primary coordination sphere is critical.

Proton Transfer in HAT Antioxidant Mechanisms

The intramolecular O-H·N hydrogen bond reported for ortho-aminophenols, modulated by N-methylation and ring tert-butylation [1], makes this compound a unique probe for studying proton-coupled electron transfer (PCET) and sequential proton-loss electron-transfer (SPLET) mechanisms. It allows researchers to investigate how pre-equilibria between H-bonded and free phenolic states control the overall radical scavenging rate, a level of mechanistic inquiry not accessible with BHT or other simple phenolics that lack a proximate internal base.

Application

Selection Property

Validation Focus

High-temperature antioxidant in lubricants/polymers

Bifunctional radical-scavenging synergy

Thermal oxidation stability under load

Electrochemical model antioxidant studies

Ortho-substituent effect on oxidation potential

Predicted vs. measured E₀ and additive electronic effects

Polydentate ligand precursor for biomimetic catalysis

N,O-donor ortho-aminoalkylphenol scaffold

Ligand denticity and metal complexation behavior

Proton-transfer mechanism probe (PCET/SPLET)

Intramolecular O-H···N hydrogen bond equilibrium

Free-OH population correlation with radical scavenging rate

• [1] Synthesis and Antioxidative Activity of N, N-Dialkyl-ω-[4-hydroxy(methoxy)aryl]alkylamines and Their N-Oxides, 2005, DOI: 10.1007/s11167-005-0391-z. View Source
• [2] Penketh, G. E. The oxidation potentials of phenolic and amino antioxidants. Journal of Chemical Technology and Biotechnology, 1957. DOI: 10.1002/JCTB.5010070907. View Source